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Compound of Interest

Compound Name: N-cyclopentyl-2-nitroaniline

CAS No.: 55432-25-2

Cat. No.: B2909194

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document serves as an in-depth technical guide to the safe handling and management of

2-nitro-N-cyclopentylaniline. In the dynamic landscape of pharmaceutical research and

development, novel chemical entities are frequently synthesized and evaluated. While

comprehensive safety data for every new compound may not be immediately available, a

robust safety assessment can be constructed by examining its structural components and

related molecules. This guide provides a framework for researchers to handle 2-nitro-N-

cyclopentylaniline with a high degree of caution, grounded in the known hazards of its chemical

relatives, 2-nitroaniline and N-cyclopentylaniline.

Executive Summary: A Compound of Inferred High
Hazard
A specific Safety Data Sheet (SDS) for 2-nitro-N-cyclopentylaniline is not readily available in

public databases. This absence of specific toxicological and safety data necessitates a

conservative approach to its handling. By analyzing its structural motifs—a nitro-substituted
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aromatic ring and a secondary amine with a cyclopentyl group—we can infer its potential

hazards from well-characterized analogues.

Inferred Hazard Profile:

Toxicity: Likely to be toxic if swallowed, in contact with skin, or if inhaled, based on the high

toxicity of 2-nitroaniline.[1][2]

Organ Damage: Potential for damage to organs through prolonged or repeated exposure.[1]

[2]

Irritation: May cause skin and eye irritation.

Aquatic Toxicity: Expected to be harmful to aquatic life with long-lasting effects.[1][2]

This guide will deconstruct the available data for its structural precursors to build a

comprehensive and cautious set of safety protocols.

Deconstruction of a Molecule: Hazard Analysis of
Structural Analogues
The core of our safety assessment lies in understanding the contributions of the two primary

components of 2-nitro-N-cyclopentylaniline: the 2-nitroaniline core and the N-cyclopentyl group.

The 2-Nitroaniline Precedent: A High-Hazard Profile
2-Nitroaniline is classified as a highly toxic substance. Its safety data provides the primary

basis for our conservative handling recommendations.

GHS Classification of 2-Nitroaniline:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed[1][3]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin[1][3]

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[1][3]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure[1][2]

Hazardous to the Aquatic

Environment, Long-Term

Hazard

3
H412: Harmful to aquatic life

with long lasting effects[1][2]

The "Danger" signal word and the associated pictograms for acute toxicity (skull and

crossbones) and specific target organ toxicity underscore the seriousness of these hazards.[1]

[2]

Expert Insight: The nitro group on the aromatic ring is a well-known toxiphore. Its presence

significantly increases the reactivity and potential for adverse biological interactions compared

to aniline itself. The primary routes of exposure—oral, dermal, and inhalation—are all

associated with high toxicity, meaning that even small exposures could have significant health

consequences.

The N-Cyclopentylaniline Influence
Data for N-cyclopentylaniline also indicates a significant hazard profile, reinforcing the need for

caution.

GHS Classification of N-Cyclopentylaniline:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed[4]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin[4]

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[4]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[4]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure[4]

Logical Synthesis: The combination of the high toxicity of the 2-nitroaniline core with the known

hazards of N-alkylation (as seen with N-cyclopentylaniline) suggests that 2-nitro-N-

cyclopentylaniline should be handled as a substance with a high degree of acute and chronic

toxicity. The cyclopentyl group, while not as reactive as the nitro group, will alter the lipophilicity

of the molecule, which could influence its absorption and distribution in the body.

Prudent Practices: Recommended Safe Handling
Protocols
Given the inferred high hazard of 2-nitro-N-cyclopentylaniline, the following handling and

storage protocols are mandated.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to prevent dermal, ocular, and respiratory

exposure.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile) at all times. Change gloves

immediately if contamination is suspected.

Eye Protection: Chemical safety goggles are mandatory. A face shield should also be worn

when handling larger quantities or when there is a risk of splashing.
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Body Protection: A lab coat is required. For procedures with a higher risk of contamination, a

chemically resistant apron or coveralls should be used.

Respiratory Protection: All handling of solid or solutions of 2-nitro-N-cyclopentylaniline must

be conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols.[3]

Workflow for Donning and Doffing PPE:

Caption: Sequential workflow for donning and doffing PPE.

Engineering Controls and Storage
Ventilation: All work with 2-nitro-N-cyclopentylaniline must be performed in a properly

functioning chemical fume hood.[3]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.[5][6] The container should be tightly closed and clearly

labeled with the compound name and appropriate hazard warnings.[2] Store in a locked

cabinet or other secure location.[1][6]

Housekeeping: Avoid the formation of dust.[1][3] Use wet cleaning methods or a HEPA-

filtered vacuum for cleanup; do not dry sweep.

Emergency Procedures: A Self-Validating Response
System
Preparedness is key to mitigating the consequences of an accidental exposure or spill.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

[1][2]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with copious amounts of

soap and water for at least 15 minutes. Seek

immediate medical attention.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2]

Emergency Response Decision Tree:
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Exposure Event Occurs

Assess the Situation
(Is the area safe?)

Evacuate Area if Necessary

No

Administer First Aid
(See Table)

Yes

Seek Immediate
Medical Attention

Is there a spill?

Small Spill:
Absorb with inert material

Yes, small

Large Spill:
Evacuate and call EHS

Yes, large

Decontaminate Area

Click to download full resolution via product page

Caption: Decision tree for emergency response to an exposure event.
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Spill and Leak Procedures
Small Spills: For small spills of solid material, carefully dampen with a suitable solvent (e.g.,

60-70% ethanol) to avoid raising dust, then transfer to a sealed container for disposal.[7]

Large Spills: Evacuate the area immediately and contact your institution's Environmental

Health and Safety (EHS) department.

Environmental Precautions: Prevent spills from entering drains or waterways, as the

compound is expected to be harmful to aquatic life.[3]

Physical and Chemical Properties: A Data-Informed
Perspective
While experimental data for 2-nitro-N-cyclopentylaniline is not available, we can reference the

properties of its analogues.

Property 2-Nitroaniline
N-
Cyclopentylaniline

2-
Cyclopentylaniline

Molecular Formula C₆H₆N₂O₂[7] C₁₁H₁₅N[8] C₁₁H₁₅N[9]

Molecular Weight 138.12 g/mol [7] 161.24 g/mol [8] 161.24 g/mol [9]

Appearance Orange-yellow solid[7] Data not available Data not available

Melting Point 70-73 °C[5] Data not available Data not available

Boiling Point 284 °C[5][7] Data not available Data not available

Solubility

Slightly soluble in cold

water; soluble in hot

water and many

organic solvents.[7]

Data not available Data not available

log Kow 1.85[3][7] Data not available 3.2[9]

The addition of the cyclopentyl group will increase the molecular weight and likely decrease the

melting point and boiling point relative to 2-nitroaniline. The lipophilicity (indicated by log Kow)
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is also expected to be higher than that of 2-nitroaniline, which may enhance its ability to be

absorbed through the skin.

Toxicological and Ecotoxicological Profile: An
Evidence-Based Inference

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: There is no data to suggest that 2-

nitroaniline is carcinogenic or mutagenic.[3] However, in the absence of specific data for 2-

nitro-N-cyclopentylaniline, it cannot be assumed to be non-carcinogenic or non-mutagenic.

Ecotoxicity: 2-Nitroaniline is harmful to aquatic life.[1][2] It is reasonable to assume that 2-

nitro-N-cyclopentylaniline will also exhibit aquatic toxicity. Therefore, it must be disposed of

as hazardous waste, and release to the environment must be avoided.[3]

Persistence and Degradability: 2-Nitroaniline is not readily biodegradable.[3] The addition of

the cyclopentyl group is unlikely to increase its rate of degradation.

Bioaccumulation: The bioaccumulation potential of 2-nitroaniline is low.[3] The higher log

Kow of the cyclopentyl-substituted analogue suggests that the potential for bioaccumulation

of 2-nitro-N-cyclopentylaniline may be greater.

Conclusion: A Commitment to a Culture of Safety
The handling of novel chemical entities like 2-nitro-N-cyclopentylaniline is a testament to the

pioneering spirit of research. However, this spirit must be balanced with an unwavering

commitment to safety. In the absence of a comprehensive, experimentally derived safety

profile, a conservative approach based on the known hazards of structural analogues is not just

a recommendation—it is a requirement. By treating 2-nitro-N-cyclopentylaniline with the high

degree of caution outlined in this guide, researchers can protect themselves, their colleagues,

and the environment while continuing to push the boundaries of science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-guide-for-2-nitro-n-cyclopentylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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